Cas no 178380-97-7 (2-Butenoic acid,4,4,4-trifluoro-3-hydroxy-, methyl ester)

2-Butenoic acid,4,4,4-trifluoro-3-hydroxy-, methyl ester Properties

Names and Identifiers

• 2-Butenoic acid,4,4,4-trifluoro-3-hydroxy-, methyl ester
• 2-Butenoic acid, 4,4,4-trifluoro-3-hydroxy-, methyl ester
• Methyl4,4,4-trifluoro-3-hydroxybut-2-enoate
• Methyl 4,4,4-trifluoro-3-hydroxybut-2-enoate
• 178380-97-7
• SCHEMBL25142325
• +Expand

• InChIKey： FPKPXWNDKNKZPT-IHWYPQMZSA-N
• Inchi： InChI=1S/C5H5F3O3/c1-11-4(10)2-3(9)5(6,7)8/h2,9H,1H3/b3-2-
• SMILES： COC(/C=C(/C(F)(F)F)\O)=O

Computed Properties

• Exact Mass: 170.01905
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.019
• Heavy Atom Count: 11
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53